N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinyl)acetamide
Overview
Description
N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinyl)acetamide, also known as NAPPA, is a compound that has been studied extensively in the field of medicinal chemistry. It is a pyrrolidine derivative that has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinyl)acetamide is not fully understood, but it is thought to act on the central nervous system by modulating neurotransmitter release and uptake. It has been shown to interact with GABA receptors and voltage-gated calcium channels, which may contribute to its anticonvulsant effects.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models, and has been shown to improve cognitive function in Alzheimer's disease models. Additionally, it has been shown to have anticonvulsant effects and may have potential as a treatment for epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinyl)acetamide in lab experiments is that it has been shown to have a relatively low toxicity profile. Additionally, it is relatively easy to synthesize and can be obtained in high purity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinyl)acetamide. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic properties. Finally, there is potential for this compound to be used as a tool in the study of neurotransmitter release and uptake in the central nervous system.
Scientific Research Applications
N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinyl)acetamide has been studied extensively in the field of medicinal chemistry due to its potential therapeutic properties. It has been found to have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been shown to have potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.
Properties
IUPAC Name |
N-[1-(naphthalen-1-ylmethyl)-5-oxopyrrolidin-3-yl]-2-pyridin-2-ylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2/c26-21(12-18-9-3-4-11-23-18)24-19-13-22(27)25(15-19)14-17-8-5-7-16-6-1-2-10-20(16)17/h1-11,19H,12-15H2,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZSWMIGSRFWLPW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CC3=CC=CC=C32)NC(=O)CC4=CC=CC=N4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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